N-benzyl-2-(2-(4-methoxyphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide

• IUPAC Name: N-benzyl-2-[3-(4-methoxyphenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]acetamide
• InChI: InChI=1S/C23H26N4O3/c1-30-19-9-7-18(8-10-19)21-22(29)26-23(25-21)11-13-27(14-12-23)16-20(28)24-15-17-5-3-2-4-6-17/h2-10H,11-16H2,1H3,(H,24,28)(H,26,29)
• InChI Key: GUFMKGGXAFSORJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3(CCN(CC3)CC(=O)NCC4=CC=CC=C4)NC2=O
• Molecular Formula: C23H26N4O3
• Molecular Weight: 406.5 g/mol

Description

N-benzyl-2-(2-(4-methoxyphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide is a useful research compound. Its molecular formula is C23H26N4O3 and its molecular weight is 406.486. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Activity

A series of N-phenyl- and N-benzyl-2-azaspiro[4.4]nonane- and [4.5]decane-1,3-diones, structurally related to the compound , were synthesized and evaluated for their anticonvulsant activity. The study found that N-benzyl derivatives with fluoro and trifluoromethyl substituents exhibited significant anticonvulsant activity, suggesting the importance of fluorination and the benzyl group in enhancing pharmacological activity. The incorporation of fluoro or trifluoromethyl substituents was shown to increase anticonvulsant activity compared to chloro, methoxy, or methyl analogues. This research underscores the potential of such compounds in the development of new anticonvulsant drugs (Obniska et al., 2006).

Antihypertensive Activity

Another study focused on the synthesis of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, again related to the query compound, for screening as antihypertensive agents. This research aimed to explore the antihypertensive potential of 8-substituted compounds, leading to the identification of compounds with mixed alpha- and beta-adrenergic receptor blocking activities. Such findings highlight the versatility of this structural class in targeting cardiovascular diseases (Caroon et al., 1981).

Antimicrobial and Antitumor Activity

Further extending the application of similar structural frameworks, compounds were designed and synthesized using 3-methoxyphenol as a starting substance and evaluated for their in vitro antimicrobial activity against various gram-positive and gram-negative bacteria and fungi. Additionally, these compounds were screened for their antiproliferative activity against human tumor cell lines, indicating their potential as chemotherapeutic agents (Kaya et al., 2017).